Cas no 648412-54-8 (2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester)
648412-54-8 structure
Product Name:2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester
CAS No:648412-54-8
MF:C8H7BrO3S
MW:263.108380556107
CID:415399
PubChem ID:71378553
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester
- methyl 4-bromo-5-formyl-3-methylthiophene-2-carboxylate
- AJTFZKQDOFVJDO-UHFFFAOYSA-N
- DTXSID30801163
- 648412-54-8
- FT-0726036
- SCHEMBL3880318
- methyl4-bromo-5-formyl-3-methylthiophene-2-carboxylate
-
- Inchi: 1S/C8H7BrO3S/c1-4-6(9)5(3-10)13-7(4)8(11)12-2/h3H,1-2H3
- InChI Key: AJTFZKQDOFVJDO-UHFFFAOYSA-N
- SMILES: BrC1=C(C=O)SC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 261.92993g/mol
- Monoisotopic Mass: 261.92993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 71.6Ų
2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
648412-54-8 (2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester) Related Products
- 50340-79-9(5-(Methoxycarbonyl)thiophene-2-carboxylic acid)
- 62947-31-3(Dimethyl 4-aminothiophene-2,3-dicarboxylate)
- 22913-24-2(Methyl Benzobthiophene-2-carboxylate)
- 67808-64-4(Methyl 5-formylthiophene-2-carboxylate)
- 67808-66-6(Methyl 5-formylthiophene-3-carboxylate)
- 14300-68-6(dimethyl thiophene-2,3-dicarboxylate)
- 14282-78-1(4-Methylthiophene-2-carboxylic acid)
- 23806-24-8(3-Methylthiophene-2-carboxylic acid)
- 2810-04-0(Ethyl 2-thiophenecarboxylate)
- 4815-30-9(2,4-diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate)
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